![molecular formula C13H9NO2 B105365 Dibenzo[b,f][1,4]oxazepin-11(10H)-one CAS No. 3158-85-8](/img/structure/B105365.png)
Dibenzo[b,f][1,4]oxazepin-11(10H)-one
Cat. No. B105365
Key on ui cas rn:
3158-85-8
M. Wt: 211.22 g/mol
InChI Key: OXMPDOZBQGHTGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193749B2
Procedure details
Dibenzo[b,f][1,4]oxazepin-11(10H)-one (1.001 g, 4.7 mmol) was dissolved in THF (20 mL) and the borane (2M in THF, 20 mL, 40.0 mmol) was added. The reaction mixture was refluxed for 3 hours. The mixture was cooled down to room temperature and an excess of ethanol was added to quench the reaction. The resulting mixture was refluxed for 2 hours. The mixture was cooled down and concentrated in vacuo. The residue was dissolved in ethyl acetate and the organic layer was washed with water and brine, dried over sodium sulfate, filtered and evaporated to afford title compound 398 (0.945 g, quantitative). MS (m/z): 198.1 (M+H). 1H NMR (CD3OD) δ (ppm): 7.29-7.19 (m, 2H), 7.16-7.04 (m, 2H), 7.01-6.99 (m, 1H), 6.82-6.78 (m, 1H), 6.63-6.59 (m, 2H), 4.88 (s, 1H), 4.39 (s, 2H). MS (m/z): 198.1 (M+H).
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6]2[C:7](=O)[NH:8][C:9]3[CH:15]=[CH:14][CH:13]=[CH:12][C:10]=3[O:11][C:5]=2[CH:4]=[CH:3][CH:2]=1.B.C(O)C>C1COCC1>[CH:1]1[C:6]2[CH2:7][NH:8][C:9]3[CH:15]=[CH:14][CH:13]=[CH:12][C:10]=3[O:11][C:5]=2[CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.001 g
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Type
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reactant
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Smiles
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C1=CC=CC2=C1C(NC1=C(O2)C=CC=C1)=O
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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20 mL
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Type
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reactant
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Smiles
|
B
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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to quench
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The resulting mixture was refluxed for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled down
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in ethyl acetate
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WASH
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Type
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WASH
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Details
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the organic layer was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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C1=CC=CC2=C1CNC1=C(O2)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.945 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
